Cas no 1423896-33-6 (1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 1423896-33-6
• MF: C₁₆H₁₅BrN₂O
• MW: 331.207103013992
• CID: 6510493
• PubChem ID: 71909686
• Update Time: 2025-10-31

1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline
• (2-bromo-6-methylpyridin-3-yl)-(3,4-dihydro-2H-quinolin-1-yl)methanone
• 1423896-33-6
• AKOS033390665
• Z1517009585
• EN300-26609931
• 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C16H15BrN2O/c1-11-8-9-13(15(17)18-11)16(20)19-10-4-6-12-5-2-3-7-14(12)19/h2-3,5,7-9H,4,6,10H2,1H3
• InChI Key： SVMJEWPXUXQRKY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C)N=1)C(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 330.03678g/mol
• Monoisotopic Mass: 330.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline

Introduction to 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline (CAS No. 1423896-33-6)

1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1423896-33-6, represents a fusion of two pharmacologically relevant moieties: a pyridine derivative and a tetrahydroquinoline scaffold. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The core structure of 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline consists of a pyridine ring substituted with a bromine atom at the 2-position and a methyl group at the 6-position. This substitution pattern enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack, which is a critical feature for its reactivity in synthetic chemistry. Additionally, the carbonyl group at the 3-position of the pyridine ring serves as an anchor for further functionalization, allowing for the introduction of diverse pharmacophores. The tetrahydroquinoline moiety appended to this scaffold contributes to the overall complexity and potential biological activity of the molecule.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of both pyridine and tetrahydroquinoline units in 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes. For instance, the brominated pyridine moiety could serve as a recognition element for specific biological targets, while the tetrahydroquinoline scaffold could modulate receptor binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The reactive sites on 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline, particularly the carbonyl group and the brominated pyridine ring, can be readily modified through various chemical transformations. These modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties such as solubility and metabolic stability. For example, coupling this compound with heterocyclic fragments or other pharmacophores could lead to novel molecules with enhanced potency and reduced toxicity.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have shown that 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline can interact with several protein targets relevant to human diseases. These interactions suggest that this compound may have therapeutic potential in conditions such as cancer and neurodegenerative disorders. The ability to predictively model molecular interactions has accelerated the drug discovery process significantly, allowing researchers to prioritize compounds like 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline for further experimental validation.

The synthesis of 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline presents an interesting challenge due to its complex structure. However， modern synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in assembling the various structural components of this compound. The ability to synthesize complex molecules like 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline underscores the advancements in synthetic organic chemistry and provides a solid foundation for further medicinal chemistry investigations.

In conclusion, 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1 , 23 , 44 -tetrahy dro - quinol ine ( CAS No . 1423896 -33 - 66 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of pharmacophores makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics . As our understanding of molecular interactions continues to evolve , compounds like 11 -( 22 -Bromo -66 -methylpy rid ine -33 -car b on y l ) -11 ,22 ,33 ,44 -tet ra hy dro - quin o line ( CAS No . 14238966 -33 -66 ) will play an increasingly important role in addressing unmet medical needs .